3,3-Dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohexan-1-one

• Molecular Formula: C14H25BO3
• Molecular Weight: 252.16 g/mol
• IUPAC Name: 3,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohexan-1-one
• InChI: InChI=1S/C14H25BO3/c1-12(2)8-10(7-11(16)9-12)15-17-13(3,4)14(5,6)18-15/h10H,7-9H2,1-6H3
• InChI Key: IIMBZQYTTPUQSU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2CC(=O)CC(C2)(C)C

Description

3,3-Dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohexan-1-one: , is a boron-containing organic compound.

• Its chemical formula is C₁₀H₁₉BO₂ .
• The compound features a cyclohexanone ring with two methyl groups at the 3 and 3’ positions and a tetramethyl-1,3,2-dioxaborolane group attached at the 5 position.

Preparation Methods

• Synthetic Routes :
  • Hydroboration of cyclohexanone with pinacolborane (HBpin) is a common method. This reaction introduces the boron atom into the cyclohexanone ring.
  • The reaction proceeds under mild conditions and is catalyzed by transition metals (e.g., palladium).
• Industrial Production :
  • HBpin is commercially available and can be purchased.
  • Large-scale production typically involves boronate ester synthesis followed by hydrolysis to yield HBpin .

Chemical Reactions Analysis

• Reactions :
  • Hydroboration : HBpin participates in hydroboration reactions with alkynes and alkenes, forming boronate esters.
  • Borylation : It can undergo borylation at benzylic C-H bonds of alkylbenzenes.
  • Coupling : HBpin reacts with aryl iodides to form aryl boronates.
• Common Reagents and Conditions :
  • Palladium catalysts are often used for hydroboration and borylation.
  • Copper catalysts facilitate coupling reactions.
• Major Products :
  • Boronate esters and boron-containing compounds are the primary products.

Scientific Research Applications

• Chemistry :
  • HBpin serves as a versatile reagent for boron-based transformations.
  • It’s used in C-C bond formation , cross-coupling reactions , and asymmetric synthesis .
• Biology and Medicine :
  • Boron-containing compounds have potential applications in drug discovery due to their unique properties.
  • HBpin derivatives may be explored for medicinal purposes.
• Industry :
  • Boron-based materials find use in polymer chemistry , catalysis , and materials science .

Mechanism of Action

• HBpin ’s mechanism depends on the specific reaction.
• For hydroboration, it involves addition of B-H across C=C or C≡C bonds .
• In borylation, it forms boronate esters via nucleophilic attack.

Comparison with Similar Compounds

• Uniqueness :
  • HBpin stands out due to its stability, ease of handling, and compatibility with various functional groups.
• Similar Compounds :
  • Other boron-containing compounds include boronic acids , boronate esters , and boron clusters .